Cas no 68959-43-3 (Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-)

• Product Name: Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
• CAS No: 68959-43-3
• MF: C₁₀H₁₃ClN₂O₅S
• MW: 308.738620519638
• CID: 503206
• PubChem ID: 111966
• Update Time: 2025-04-19

Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
• 1-CHLORO-2-NITRO-BENZENE-24-SULFONIC ACID-3-METHOXY-PROPYL AMIDE
• 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulfonamide
• 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulphonamide
• 1-Chloro-4-(N-(3'-methoxypropyl)sulphamoyl)-2-nitrobenzene
• 68959-43-3
• DTXSID8071936
• NS00036785
• W-111382
• AKOS008940489
• EINECS 273-416-5
• Benzenesulfonamide, 4-chloro-N-(3-methoxypropyl)-3-nitro-

• Inchi： 1S/C10H13ClN2O5S/c1-18-6-2-5-12-19(16,17)8-3-4-9(11)10(7-8)13(14)15/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： YAWMNZHPWVHLMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NCCCOC)(=O)=O

Computed Properties

• Exact Mass: 308.02349
• Monoisotopic Mass: 308.0233704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 98.54